5-Dimethylamino-2-hydroxy-3-methoxybenzaldehyde
Overview
Description
Synthesis Analysis
The synthesis of 5-Dimethylamino-2-hydroxy-3-methoxybenzaldehyde involves the oxidation of anethole to anisaldehyde, followed by a Baeyer-Villiger oxidation reaction with performic or peracetic acid .
Molecular Structure Analysis
The molecular structure of 5-Dimethylamino-2-hydroxy-3-methoxybenzaldehyde consists of a benzene ring with substituents: a dimethylamino group, a hydroxy group, and a methoxy group. The compound’s empirical formula is C₁₁H₁₅NO₃ .
Scientific Research Applications
Crystallography and Structural Analysis
The structure of this compound has been studied using modern methods and at low temperatures . The geometric precision of these studies is improved by an order of magnitude compared to previous studies . This makes it a valuable compound for crystallographic studies and understanding the structural properties of similar compounds .
Solvent-Free Reactions
This compound has been used to study solvent-free reactions . For example, it has been used in the reaction between o-vanillin and p-toluidine . These studies can help in understanding the behavior of these reactions and developing more efficient and environmentally friendly chemical processes .
Synthesis of New Ligands
It has been used in the synthesis of new ligands for Fe (III) and Al (III) . This can be useful in various fields such as catalysis, material science, and medicinal chemistry where these metal ions and their ligands have significant roles .
Mutagenesis Studies
This compound is also used in the study of mutagenesis . It can help in understanding the genetic changes that occur in organisms, which can be crucial in fields like genetics and molecular biology .
Pharmaceutical Precursor
It serves as a synthetic precursor for pharmaceuticals . This means it can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies .
Industrial Research
5-Dimethylamino-2-hydroxy-3-methoxybenzaldehyde is commonly used in industrial research. Its unique properties make it a valuable compound in various research applications.
properties
IUPAC Name |
5-(dimethylamino)-2-hydroxy-3-methoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-11(2)8-4-7(6-12)10(13)9(5-8)14-3/h4-6,13H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHPPCCDWYBGQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=C(C(=C1)OC)O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10596101 |
Source
|
| Record name | 5-(Dimethylamino)-2-hydroxy-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10596101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Dimethylamino-2-hydroxy-3-methoxybenzaldehyde | |
CAS RN |
262614-68-6 |
Source
|
| Record name | 5-(Dimethylamino)-2-hydroxy-3-methoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10596101 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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